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Compound of Interest

Compound Name: Rebaudioside E

L Get Quote

Cat. No.: B1447645

For immediate reference, Rebaudioside E is generally considered non-hazardous. Disposal
should align with local and national regulations for non-hazardous waste. Always consult your
institution's specific safety protocols.

This document provides detailed guidance on the proper disposal of Rebaudioside E, a steviol
glycoside commonly used in research and development. The following procedures are
designed to ensure the safety of laboratory personnel and compliance with standard
environmental regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Rebaudioside E is provided in the
table below. These characteristics are important for safe handling and disposal.

Property

Value

Molecular Formula

C44H70023[1][2]

Molecular Weight 967.01 g/mol [1][3]1[4]
Appearance White powder][3]
Solubility Soluble in DMSO[1]

Hazard Codes

Xi (Irritant)[2]
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Disposal Protocol

As Rebaudioside E is not classified as a hazardous substance, the primary disposal method
involves treating it as general laboratory waste. However, it is crucial to adhere to the following
step-by-step procedure to ensure best practices in laboratory safety.

Step 1: Decontamination (if applicable)

If Rebaudioside E has been used in experiments with hazardous materials, it must be
decontaminated before disposal. The appropriate decontamination method will depend on the
nature of the contaminants.

Step 2: Collection and Storage
« Original Containers: Whenever possible, leave the chemical in its original container.[5]

o Labeling: Ensure the container is clearly labeled as "Rebaudioside E" or with its chemical
name.

e Segregation: Do not mix Rebaudioside E waste with other chemical waste streams.[5]
o Container Integrity: Use a tightly sealed, non-reactive container for waste collection.
Step 3: Final Disposal

o Small Quantities: For small amounts of solid Rebaudioside E, carefully sweep the material
into a designated waste container, avoiding dust generation.[6][7]

o Large Quantities: For larger spills or bulk disposal, it is recommended to wet the material
with water to prevent it from becoming airborne.[6] Subsequently, transfer the wetted
material to a suitable container for disposal.

o Consult Local Regulations: Dispose of the contained waste in accordance with all applicable
federal, state, and local environmental regulations for non-hazardous materials.[5][8] In
many cases, this may be the general solid waste stream.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

Rebaudioside E.

Yes

Sweep into container

Start: Rebaudioside E Waste

Is the waste mixed with
hazardous materials?

Decontaminate using
appropriate protocol

Collect in a labeled,
sealed container

Is the waste solid?

Small amount?

Wet with water to
prevent dust

Transfer to waste container

Dispose as non-hazardous
waste per local regulations

End of Process

No (Solution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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